molecular formula C6H14Cl4Si2 B8565982 1,2-Diisopropyl-1,1,2,2-tetrachlorodisilane CAS No. 116548-90-4

1,2-Diisopropyl-1,1,2,2-tetrachlorodisilane

Cat. No.: B8565982
CAS No.: 116548-90-4
M. Wt: 284.2 g/mol
InChI Key: NVXWZFVXUGJZBC-UHFFFAOYSA-N
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Description

1,2-Diisopropyl-1,1,2,2-tetrachlorodisilane is a useful research compound. Its molecular formula is C6H14Cl4Si2 and its molecular weight is 284.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

116548-90-4

Molecular Formula

C6H14Cl4Si2

Molecular Weight

284.2 g/mol

IUPAC Name

dichloro-[dichloro(propan-2-yl)silyl]-propan-2-ylsilane

InChI

InChI=1S/C6H14Cl4Si2/c1-5(2)11(7,8)12(9,10)6(3)4/h5-6H,1-4H3

InChI Key

NVXWZFVXUGJZBC-UHFFFAOYSA-N

Canonical SMILES

CC(C)[Si]([Si](C(C)C)(Cl)Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 ml three necked flask was charged with 300 ml of dry benzene and 48.5 g (0.11 mole) of 1,2-diisopropyl-1,1,2,2-tetraphenyldisilane, and the disilane was uniformly dissolved. To the solution was added 1.5 g of anhydrous aluminium chloride While a dry hydrogen chloride gas was introduced into the benzene solution through a needle tube, the flask was heated for a short time to initiate the reaction. After the reaction once began, generation of heat continued for about 20 minutes After the termination of the exothermic reaction, the introduction of the hydrogen chloride gas was stopped. After 2 ml of dry acetone was added in order to inactivate the aluminium chloride, the solvent was distilled away from the reaction mixture. The residue was subjected to a fractional distillation to give 27 g (0.095 mole, 86% yield) of 1,2-diisopropyl-1,1,2,2-tetrachlorodisilane in a colorless clear liquid (b.p. 55° to 57° C./0.45 Torr).
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